2-((2,4-Dichlorophenyl)sulfonyl)-3-((2-methyl(4-quinolyl))amino)prop-2-enenitrile

• IUPAC Name: (Z)-2-(2,4-dichlorophenyl)sulfonyl-3-[(2-methylquinolin-4-yl)amino]prop-2-enenitrile
• InChI: InChI=1S/C19H13Cl2N3O2S/c1-12-8-18(15-4-2-3-5-17(15)24-12)23-11-14(10-22)27(25,26)19-7-6-13(20)9-16(19)21/h2-9,11H,1H3,(H,23,24)/b14-11-
• InChI Key: GQCHWDGTUVBMTP-KAMYIIQDSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2C(=C1)NC=C(C#N)S(=O)(=O)C3=C(C=C(C=C3)Cl)Cl
• Isomeric SMILES: CC1=NC2=CC=CC=C2C(=C1)N/C=C(/C#N)\S(=O)(=O)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C19H13Cl2N3O2S
• Molecular Weight: 418.3 g/mol

Description

2-((2,4-Dichlorophenyl)sulfonyl)-3-((2-methyl(4-quinolyl))amino)prop-2-enenitrile is a useful research compound. Its molecular formula is C19H13Cl2N3O2S and its molecular weight is 418.29. The purity is usually 95%.
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Scientific Research Applications

Chemical Behavior and Synthesis Approaches

• Synthesis and Chemical Reactions

  Research has demonstrated the synthesis and investigation of similar compounds, highlighting their reactions and potential as precursors in chemical synthesis. For instance, studies on quinol esters and sulfonamides have explored their behavior as precursors to reactive intermediates, examining their decomposition pathways and reactions under different conditions (Novak et al., 2007). These insights are crucial for understanding the chemical behavior of complex molecules, including the subject compound.

• Potential in Synthesis of Heterocycles

  The compound's structural features are relevant to the synthesis of heterocyclic compounds. Research on the synthesis of (4-oxo-thiazolidinyl) sulfonamides bearing quinazolin-4(3H)ones, for example, highlights the application of similar sulfonamide structures in generating compounds with antibacterial and antifungal activities (Patel et al., 2010). This suggests the potential utility of the subject compound in synthesizing bioactive heterocycles.

• Applications in Organic Synthesis

  The compound's related structures have been utilized in various organic synthesis processes. For instance, research on the synthesis of quinolines through (bromodimethyl)sulfonium bromide catalysis reveals methods for generating structurally diverse quinolines, which are important in medicinal chemistry (Venkatesham et al., 2012). This indicates the broader relevance of the chemical frameworks related to the compound for synthesizing pharmacologically relevant molecules.

Potential Therapeutic Applications

• Anticancer Activity

  The sulfonamide moiety, similar to that in the compound of interest, has been explored for its role in inducing pro-apoptotic effects in cancer cells. Compounds bearing the sulfonamide fragment have shown the ability to reduce cell proliferation and induce the expression of pro-apoptotic genes, mediated by activation of specific cellular pathways (Cumaoğlu et al., 2015). This highlights the potential application of the subject compound in researching cancer therapeutics.

• Bioactive Compound Synthesis

  The synthesis and characterization of compounds with the sulfonamide structure have implications for the development of bioactive molecules. For example, research into the synthesis of new optically active poly(azo-ester-imide)s demonstrates the versatility of sulfonamide-based compounds in creating materials with potential therapeutic applications (Hajipour et al., 2009).